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Compound of Interest

Compound Name: RG14620

Cat. No.: B8022508 Get Quote

This document provides immediate safety, operational, and disposal guidance for RG-14620

(α-[(3,5-dichlorophenyl)methylene]-3-pyridineacetonitrile) for researchers, scientists, and drug

development professionals. The following procedures are designed to ensure the safe handling

and disposal of this compound, minimizing risks to personnel and the environment.

Immediate Safety and Handling Precautions
Before handling RG-14620, it is crucial to be familiar with its potential hazards. While one

safety data sheet (SDS) suggests that no special measures are required for general handling,

another indicates that the compound may be harmful.[1] Therefore, exercising caution is

paramount.

Personal Protective Equipment (PPE):

Gloves: Wear suitable protective gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If dust or aerosols are generated, use a local exhaust system.[2]

Handling:

Perform handling in a well-ventilated area.[2]
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Avoid contact with skin, eyes, and clothing.[2]

Prevent the dispersion of dust.[2]

Wash hands and face thoroughly after handling.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personnel Protection: Ensure proper personal protective equipment is worn. Keep

unnecessary personnel away from the spill area.

Containment: Prevent the product from entering drains.

Clean-up:

For solid spills, sweep up the material, taking care not to create dust, and place it into an

airtight container for disposal.

Adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.

Proper Disposal Procedures for RG-14620
The disposal of RG-14620 must adhere to all federal, state, and local regulations. Do not allow

the substance to enter sewers or surface/ground water.

Disposal of Small Quantities:

For very small quantities, disposal with household waste may be permissible, but always

consult with your institution's environmental health and safety (EHS) office first.

Recommended Disposal Method for Laboratory Waste:

Consult Local Authorities: Before initiating any disposal procedure, consult your local and

regional authorities to ensure compliance with all environmental regulations.
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Chemical Incineration (Preferred Method):

It may be possible to dissolve or mix the material with a combustible solvent.

This solution can then be burned in a chemical incinerator equipped with an afterburner

and scrubber system.

Packaging for Disposal:

Uncleaned packaging should be disposed of according to official regulations.

Summary of RG-14620 Properties and Disposal
Information

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property/Information Details Source

Chemical Name

α-[(3,5-

dichlorophenyl)methylene]-3-

pyridineacetonitrile

N/A

CAS Number 136831-49-7

First Aid: Inhalation
Supply fresh air; consult a

doctor in case of complaints.

First Aid: Skin Contact
Generally, the product does

not irritate the skin.

First Aid: Eye Contact
Rinse opened eye for several

minutes under running water.

First Aid: Swallowing
If symptoms persist, consult a

doctor.

Fire Extinguishing Media

Use fire-fighting measures that

suit the environment. A solid

water stream may be

inefficient.

Environmental Precautions

Do not allow to enter

sewers/surface or ground

water.

Recommended Disposal

Smaller quantities can be

disposed of with household

waste. Disposal must be made

according to official

regulations. Recycle to

process if possible. May be

dissolved in a combustible

solvent and burned in a

chemical incinerator.

RG-14620 Disposal Workflow
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The following diagram outlines the decision-making process and steps for the proper disposal

of RG-14620.
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Prepare for Chemical Incineration
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End of Disposal Process

Package Waste According to Regulations Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the proper disposal of RG14620.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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